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Compound of Interest

N-(Amino-PEG2)-N-bis(PEGS3-
Compound Name: _
azide)

Cat. No.: B8114446

Essential Safety and Handling Guide for N-(Amino-
PEG2)-N-bis(PEG3-azide)

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling N-(Amino-PEG2)-N-bis(PEG3-azide). The following
procedures are designed to ensure safe operational use and proper disposal of this chemical.

Chemical Identifier:

Name: N-(Amino-PEG2)-N-bis(PEG3-azide)

CAS Number: 2606952-86-5[1]

Molecular Formula: C22H46N808[1][2]

Molecular Weight: 550.65 g/mol [2]

Hazard Identification and Stability Assessment

The Safety Data Sheet (SDS) for N-(Amino-PEG2)-N-bis(PEG3-azide) classifies it as harmful
if swallowed and very toxic to aquatic life with long-lasting effects[2]. As an organic azide, it is
crucial to recognize that this compound is potentially explosive and sensitive to external energy
sources such as light, heat, friction, and pressure[3][4].

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b8114446?utm_src=pdf-interest
https://www.benchchem.com/product/b8114446?utm_src=pdf-body
https://www.benchchem.com/product/b8114446?utm_src=pdf-body
https://www.benchchem.com/product/b8114446?utm_src=pdf-body
https://www.benchchem.com/product/b8114446?utm_src=pdf-body
https://broadpharm.com/product/bp-24369
https://broadpharm.com/product/bp-24369
https://dcchemicals.com/msds/MSDS_DC41056.html
https://dcchemicals.com/msds/MSDS_DC41056.html
https://www.benchchem.com/product/b8114446?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC41056.html
https://www.safety.pitt.edu/sites/default/files/docs/04-028SafeHandlingAzides.pdf
https://www.ucd.ie/chem/t4media/School%20of%20Chemistry%20SOP%20For%20Handling%20Azides%20And%20Other%20Potentially%20Explosive%20Materials.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8114446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

A key indicator of the stability of organic azides is the carbon-to-nitrogen (C/N) ratio. For N-
(Amino-PEG2)-N-bis(PEG3-azide) (C22H46N808), the C/N ratio is 2.75. Organic azides with
a C/N ratio between 1 and 3 can be synthesized and isolated but require careful handling. They
should be stored at low temperatures and at concentrations not exceeding 1 M[3][5].

Hazard Class Classification Precautionary Statements

H302: Harmful if swallowed.

Acute Oral Toxicity Category 4 P264, P270, P301+P312,
P330[2]
) o H400: Very toxic to aquatic life.
Acute Aquatic Toxicity Category 1
P273, P391[2]
H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1 with long lasting effects. P273,

P391[2]

] Handle with extreme caution.
) ] Unrated, but inherent to ) ) o
Explosive Potential ) ) Avoid heat, light, friction, and
organic azides
pressure.[3][4]

Operational Plan: Step-by-Step Handling Procedure

Adherence to the following protocol is mandatory to ensure the safe handling of N-(Amino-
PEG2)-N-bis(PEG3-azide).

1. Personal Protective Equipment (PPE): A comprehensive PPE setup is the first line of
defense against chemical exposure and accidents.
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Protection Type

Required PPE

Specifications & Rationale

Eye and Face Protection

Safety goggles and a face
shield, or a full face-piece
respirator[6][7][8].

Protects against splashes and

potential explosions.

Hand Protection

Two pairs of chemical-resistant

gloves (e.g., nitrile)[8][9].

Prevents skin contact; double-
gloving is recommended for

handling hazardous materials.

Body Protection

A flame-resistant lab coat and
a chemical-resistant apron or
gown[7][8].

Provides a barrier against

spills and splashes.

Respiratory Protection

Use in a certified chemical
fume hood is mandatory. A
respirator may be required
based on risk assessment[10]
[11].

Protects against inhalation of
potentially harmful aerosols or

volatile compounds.

Foot Protection

Closed-toe, chemical-resistant
shoes[11].

Protects feet from spills.

. Engineering Controls:

Chemical Fume Hood: All work with N-(Amino-PEG2)-N-bis(PEG3-azide) must be
conducted in a certified chemical fume hood to minimize inhalation exposure[10].

Blast Shield: A blast shield should be used during reactions and handling due to the

explosive nature of azide compounds[5][10][12].

Ventilation: Ensure adequate ventilation in the laboratory[13].

. Handling and Storage:

Weighing and Transfer: Use non-metal (plastic or ceramic) spatulas for weighing and

transferring the compound to avoid the formation of shock-sensitive metal azides[4][10][12].
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Solvents: Avoid using halogenated solvents like dichloromethane or chloroform, as they can
form explosively unstable di- and tri-azidomethane[4][10].

Storage: Store the compound at or below room temperature (recommended storage at
-20°C), protected from light, heat, friction, and shock[1][4][5]. Store in a designated, clearly
labeled area away from incompatible materials, especially acids and heavy metals[4][5].

Quantity: Work with the smallest possible quantities and do not scale up reactions without
prior approval from a supervisor[12].

. Experimental Workflow Diagram:
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Experimental Workflow for N-(Amino-PEG2)-N-bis(PEG3-azide)

Preparation

Handling & Reaction
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Caption: Workflow for handling N-(Amino-PEG2)-N-bis(PEG3-azide).
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Disposal Plan: Safe Decontamination and Waste
Management

Proper disposal of azide-containing waste is critical to prevent accidents.
1. Waste Segregation:

e Azide-containing waste must be collected in a separate, clearly labeled, non-metallic waste
container[3][4][14].

» Crucially, do not mix azide waste with acidic waste, as this can generate highly toxic and
explosive hydrazoic acid[3].

e Do not dispose of azide solutions down the drain, as this can lead to the formation of
explosive metal azides in the plumbing[10][15][16].

2. Decontamination Procedure:

o For small spills within a fume hood, use an absorbent material to contain the spill. Clean the
affected surfaces with a pH-adjusted water solution (pH greater than 9.0)[12].

o Collect all contaminated materials (absorbent pads, gloves, etc.) and place them in the
designated azide waste container[12].

3. Chemical Inactivation (for dilute solutions):

 Dilute solutions (<5%) of sodium azide can be deactivated using nitrous acid[10][15]. This
procedure must be performed in a chemical fume hood due to the evolution of nitric oxide.

o Place the dilute azide solution in a three-necked flask equipped with a stirrer and a
dropping funnel.

o Add a 20% aqueous solution of sodium nitrite (1.5 g of sodium nitrite per gram of sodium
azide) with stirring[15].

o Slowly add a 20% aqueous solution of sulfuric acid until the mixture is acidic[15]. This
order of addition is critical to prevent the formation of volatile and poisonous hydrazoic
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acid[15].

o Stir until the evolution of nitrogen oxides ceases. Test for excess nitrite with starch-iodide
paper (a blue color indicates completion)[15].

o Neutralize the resulting solution to a pH between 6 and 9 before disposal down the drain
with copious amounts of water[15].

. Final Disposal:

All non-deactivated azide waste is considered hazardous and must be disposed of through
your institution's chemical waste program[3].

Ensure all waste containers are properly labeled with the specific contents, including "azide-
containing waste"[3].

. Disposal Workflow Diagram:
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Disposal Workflow for Azide-Containing Waste
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Caption: Disposal workflow for azide-containing waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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